Cas no 2137510-07-5 (tert-butyl 4-fluoro-5-methyl-2,3-dihydro-1H-indole-2-carboxylate)

• Product Name: tert-butyl 4-fluoro-5-methyl-2,3-dihydro-1H-indole-2-carboxylate
• CAS No: 2137510-07-5
• MF: C₁₄H₁₈FNO₂
• MW: 251.296627521515
• CID: 5267651
• Update Time: 2025-05-20

tert-butyl 4-fluoro-5-methyl-2,3-dihydro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-fluoro-5-methyl-2,3-dihydro-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 4-fluoro-2,3-dihydro-5-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H18FNO2/c1-8-5-6-10-9(12(8)15)7-11(16-10)13(17)18-14(2,3)4/h5-6,11,16H,7H2,1-4H3
• InChI Key： SHDITBJJAIHCGS-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC2=C1CC(C(=O)OC(C)(C)C)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3

Additional information on tert-butyl 4-fluoro-5-methyl-2,3-dihydro-1H-indole-2-carboxylate

Comprehensive Overview of tert-butyl 4-fluoro-5-methyl-2,3-dihydro-1H-indole-2-carboxylate (CAS No. 2137510-07-5)

The compound tert-butyl 4-fluoro-5-methyl-2,3-dihydro-1H-indole-2-carboxylate (CAS No. 2137510-07-5) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl ester group and the fluoro-methyl substitution on the indole ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and GPCR modulators, which are hot topics in modern medicinal chemistry.

One of the key reasons for the growing interest in tert-butyl 4-fluoro-5-methyl-2,3-dihydro-1H-indole-2-carboxylate is its versatility as a building block. The presence of both fluorine and methyl groups enhances the compound's ability to interact with biological targets, improving pharmacokinetic properties such as metabolic stability and membrane permeability. This aligns with current trends in drug design, where researchers prioritize molecules with optimized ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. The compound's CAS No. 2137510-07-5 is frequently searched in chemical databases, reflecting its importance in synthetic organic chemistry.

In addition to its pharmaceutical applications, tert-butyl 4-fluoro-5-methyl-2,3-dihydro-1H-indole-2-carboxylate is also studied for its potential use in material science. The indole core structure is known for its electron-rich properties, making it a candidate for organic electronics and optoelectronic devices. This dual applicability in both life sciences and advanced materials has made it a subject of interdisciplinary research, addressing user queries about "fluorinated indoles in drug discovery" and "indole derivatives in organic electronics."

The synthesis of tert-butyl 4-fluoro-5-methyl-2,3-dihydro-1H-indole-2-carboxylate typically involves multi-step organic reactions, including Friedel-Crafts alkylation and esterification. Recent advancements in green chemistry have led to more sustainable protocols for its production, such as catalytic fluorination and microwave-assisted synthesis. These methods resonate with the increasing demand for environmentally friendly chemical processes, a topic frequently searched by professionals in the field.

Analytical characterization of CAS No. 2137510-07-5 is performed using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm the structural integrity of the compound, which is critical for its use in sensitive applications. The compound's stability under various conditions is another area of interest, as evidenced by searches for "storage conditions for fluorinated indole derivatives" and "degradation pathways of tert-butyl esters."

In summary, tert-butyl 4-fluoro-5-methyl-2,3-dihydro-1H-indole-2-carboxylate (CAS No. 2137510-07-5) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its structural features and synthetic accessibility make it a valuable tool for researchers addressing contemporary challenges in these fields. By staying updated on the latest developments related to this compound, scientists can leverage its potential to innovate and solve real-world problems.